3-nitrophenyl 4-biphenylcarboxylate

• IUPAC Name: (3-nitrophenyl) 4-phenylbenzoate
• InChI: InChI=1S/C19H13NO4/c21-19(24-18-8-4-7-17(13-18)20(22)23)16-11-9-15(10-12-16)14-5-2-1-3-6-14/h1-13H
• InChI Key: BWBFPYUOUPTXMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)OC3=CC=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C19H13NO4
• Molecular Weight: 319.3 g/mol

Description

3-nitrophenyl 4-biphenylcarboxylate (NPBC) is a chemical compound that has been widely used in scientific research due to its unique properties. NPBC is a member of the family of nitrophenyl esters and is known for its ability to act as a substrate for esterase enzymes.

Mechanism of Action

3-nitrophenyl 4-biphenylcarboxylate is a substrate for esterase enzymes, which means that it is hydrolyzed by these enzymes to produce a product that can be detected using spectrophotometric methods. The hydrolysis of 3-nitrophenyl 4-biphenylcarboxylate by esterases involves the cleavage of the ester bond between the nitrophenyl and biphenylcarboxylate groups, resulting in the formation of 3-nitrophenol and biphenylcarboxylic acid.
Biochemical and Physiological Effects
3-nitrophenyl 4-biphenylcarboxylate has no known biochemical or physiological effects in vivo, as it is not metabolized by the body and is not used as a drug. However, 3-nitrophenyl 4-biphenylcarboxylate has been shown to inhibit the activity of certain esterase enzymes in vitro, which may have implications for the development of esterase inhibitors as therapeutic agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-nitrophenyl 4-biphenylcarboxylate in lab experiments is its high specificity for esterase enzymes. 3-nitrophenyl 4-biphenylcarboxylate is not hydrolyzed by other classes of enzymes, which means that it can be used to selectively measure the activity of esterases in a sample. However, one limitation of using 3-nitrophenyl 4-biphenylcarboxylate is that it can be toxic to cells at high concentrations, which may limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research involving 3-nitrophenyl 4-biphenylcarboxylate. One area of interest is the development of new esterase inhibitors based on the structure of 3-nitrophenyl 4-biphenylcarboxylate. Another area of interest is the use of 3-nitrophenyl 4-biphenylcarboxylate as a substrate for esterase enzymes in diagnostic assays for diseases such as Alzheimer's and Parkinson's. Finally, 3-nitrophenyl 4-biphenylcarboxylate may have applications in the study of enzyme kinetics and the development of new methods for measuring enzyme activity.

Synthesis Methods

3-nitrophenyl 4-biphenylcarboxylate can be synthesized using a variety of methods, including the reaction of 3-nitrophenol with 4-biphenylcarboxylic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform and is monitored using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Scientific Research Applications

3-nitrophenyl 4-biphenylcarboxylate has been used in a variety of scientific research applications, including the study of esterase enzymes and their inhibitors. Esterases are a class of enzymes that catalyze the hydrolysis of ester bonds, and 3-nitrophenyl 4-biphenylcarboxylate is a commonly used substrate for esterase assays. 3-nitrophenyl 4-biphenylcarboxylate has also been used in the development of esterase inhibitors, which have potential therapeutic applications in the treatment of diseases such as Alzheimer's and Parkinson's.